1-(4-Fluorobenzyl)-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• InChI: InChI=1S/C19H19F2N3O2/c20-15-3-1-13(2-4-15)10-22-19(26)23-11-14-9-18(25)24(12-14)17-7-5-16(21)6-8-17/h1-8,14H,9-12H2,(H2,22,23,26)
• InChI Key: CYLLENZJVBNWHC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H19F2N3O2
• Molecular Weight: 359.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a urea derivative and has been synthesized using various methods. In

Scientific Research Applications

Role in Orexin Receptor Mechanisms

Compounds with structural similarities to 1-(4-Fluorobenzyl)-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea have been studied for their role in modulating feeding, arousal, stress, and drug abuse through orexin receptors (OXRs). Research has shown that selective antagonists for OX1R mechanisms could represent novel pharmacological treatments for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Advancements in Radiopharmaceuticals

The synthesis and characterization of potent nonpeptide CCR1 antagonists, including compounds featuring fluoro-benzyl elements, have advanced the development of radiopharmaceuticals for imaging and therapeutic applications. These compounds showcase the potential of fluoro-benzylated ureas in medical diagnostics and treatment (Mäding et al., 2006).

Contributions to Material Science

In material science, the cocondensation of urea with methylolphenols under acidic conditions has been explored for creating polymers with potential applications in various industries. This research demonstrates the versatility of urea-based compounds in synthesizing materials with specific properties (Tomita & Hse, 1992).

Nonlinear Optical Materials

The molecular complexation of compounds related to 1-(4-Fluorobenzyl)-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea has been investigated for creating materials exhibiting quadratic nonlinear optical behavior. These studies provide insights into designing materials for optical applications, showcasing the potential utility of such compounds in advanced optical technologies (Muthuraman et al., 2001).